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Compound of Interest

Compound Name: Fpl 14294

Cat. No.: B1673591

Disclaimer: The following information is provided for formaldehyde. The initial query for "Fpl
14294" did not yield a specific chemical substance, suggesting a possible typographical error.
This guide is based on the assumption that the intended substance was formaldehyde, a
common laboratory chemical with significant, well-documented hazards.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling formaldehyde. It offers procedural, step-by-step
guidance for safe operations and disposal.

Formaldehyde is a colorless, strong-smelling gas that is commonly found in aqueous solutions.
[1][2] It is a known human carcinogen, a sensitizing agent, and a severe irritant to the eyes,
nose, throat, and respiratory system.[2][3][4] Therefore, strict adherence to safety protocols is
mandatory to minimize exposure.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical and depends on the concentration of formaldehyde
and the specific laboratory procedures being performed. All contact with liquids containing 1%
or more formaldehyde should be prevented through the use of impervious chemical protective
clothing and appropriate eye and face protection.

Core PPE Requirements:
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e Eye and Face Protection: Chemical splash goggles are required. A face shield should be
worn in conjunction with goggles when there is a significant risk of splashing.

e Hand Protection: Chemically resistant gloves are mandatory. For concentrated
formaldehyde, medium or heavyweight nitrile, neoprene, or PVC gloves are recommended.
For dilute solutions (10% or less), disposable nitrile gloves may be sufficient. It is good
practice to double-glove when necessary.

o Body Protection: A lab coat, preferably one that is chemically resistant, must be worn. When
handling larger quantities where splashing is likely, a chemically resistant apron should also
be used. Always wear long pants and closed-toe shoes.

e Respiratory Protection: All work with formaldehyde solutions should be conducted in a
certified chemical fume hood to minimize inhalation of vapors. If work must be done outside
a fume hood and airborne concentrations may exceed exposure limits, a respirator with a
formaldehyde-specific cartridge is required.

Quantitative Exposure Limits

Various governmental agencies have established occupational exposure limits for
formaldehyde to protect workers. Adherence to these limits is crucial.
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Agency

Exposure Limit
Type

Concentration
(ppm)

Notes

OSHA

Permissible Exposure
Limit (PEL) - TWA

8-hour time-weighted
0.75 ppm
average.

Short-Term Exposure

15-minute exposure

2 ppm
Limit (STEL) PP limit.
Threshold for
Action Level (AL) - increased monitoring
0.5 ppm ]
TWA and medical
surveillance.
Recommended ) )
o 10-hour time-weighted
NIOSH Exposure Limit (REL) 0.016 ppm
average.
- TWA
Ceiling Limit 0.1 ppm 15-minute ceiling.
Threshold Limit Value S
ACGIH - 0.3 ppm Ceiling limit.
(TLV) - Ceilling
Immediately Based on acute
IDLH Dangerous to Life or 20 ppm inhalation toxicity in

Health

humans.

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; REL: Recommended
Exposure Limit; TLV: Threshold Limit Value; IDLH: Immediately Dangerous to Life or Health.

Operational and Disposal Plans
Experimental Protocols: Safe Handling Procedures

» Preparation: Before beginning work, ensure all engineering controls, such as the chemical

fume hood, are functioning correctly. An eyewash station and safety shower must be readily

accessible.

o Handling: Always handle formaldehyde solutions within a certified chemical fume hood. Use

secondary containment, such as a tray, to transport bottles of formaldehyde.
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Storage: Store formaldehyde in tightly closed, properly labeled containers. It should be
stored in a cool, well-ventilated area, away from incompatible materials like oxidizers, acids,
and bases. Store in a designated flammable storage cabinet if the solution contains
methanol as a stabilizer.

Spill and Emergency Procedures

Small Spills (within a fume hood): If you are trained and feel it is safe to do so, absorb the
spill with a formaldehyde neutralizer or absorbent pads. Collect the waste in a sealed
container for proper disposal.

Large Spills (or any spill outside a fume hood): Evacuate the immediate area and alert
others. Close the doors and prevent entry. Contact your institution's environmental health
and safety (EHS) office for an emergency response.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes at an eyewash station. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.

Disposal Plan

The disposal of formaldehyde waste must comply with local, state, and federal regulations.

Unused Formaldehyde: Unused or off-specification formaldehyde is considered a hazardous
waste (EPA hazardous waste number U122) and must be collected for disposal by a certified
hazardous waste contractor.

Used Formalin (Working Solutions): In some jurisdictions, used 10% formalin (a 4%
formaldehyde solution) that has been spent for its intended purpose may be eligible for drain
disposal after neutralization, provided approval is obtained from the local wastewater
treatment authority. However, this is not a universal practice.

Neutralization: Formalin can be neutralized with agents like sodium bisulfite or sodium
thiosulfate to render it non-hazardous before disposal. The pH should be adjusted to
between 6 and 8.
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o Collection: As a best practice, all formaldehyde waste, including contaminated materials,
should be collected in clearly labeled, sealed, and leak-proof containers. Contact your
institution's EHS office to arrange for hazardous waste pickup.

Visualizations
Formaldehyde Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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